Cas no 209253-81-6 (7b-Eplerenone)

• Product Name: 7b-Eplerenone
• CAS No: 209253-81-6
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 1058884
• PubChem ID: 156621387
• Update Time: 2025-04-20

7b-Eplerenone Chemical and Physical Properties

Names and Identifiers

• 7β-Eplerenone
• A,11
• A,17
• A-Eplerenone
• A-Lactone Methyl Ester
• Eplerenone EP Impurity E
• 209253-81-6
• Methyl (2S,9S,10R,11S,14R,15S,17R)-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• methyl (2S,9S,10R,11S,14R,15S)-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• methyl (4aS,4bR,5aR,6aS,7R,9aS,9bR,10R)-4a,6a-dimethyl-2,5'-dioxo-2,4,4a,4',5a,5',6,6a,8,9,9a,9b,10,11-tetradecahydro-3H,3'H-spiro[cyclopenta[1,2]phenanthro[4,4a-b]oxirene-7,2'-furan]-10-carboxylate
• BCP07126
• EN300-717933
• BRD-A39969961-001-01-3
• LSM-1524
• Q27163505
• CHEBI:91683
• Methyl 2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• G91243
• (7beta,11alpha,17alpha)-9,11-Epoxy-17-hydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic acid gamma-lactone methyl ester
• Methyl 4a,6a-dimethyl-2,5'-dioxo-2,4,4a,5a,6,6a,8,9,9a,9b,10,11-dodecahydro-3H-spiro[cyclopenta[7,8]phenanthro[4b,5-b]oxirene-7,2'-oxolane]-10-carboxylate
• STL451057
• HMS3269A11
• DTXSID20861190
• methyl 4a,6a-dimethyl-2,5'-dioxo-2,4,4',4a,5',5a,6,6a,8,9,9a,9b,10,11-tetradecahydro-3H,3'H-spiro[cyclopenta[7,8]phenanthro[4b,5-b]oxirene-7,2'-furan]-10-carboxylate
• AS-14088
• J-002006
• AKOS037482519
• 107724-20-9
• methyl 2',15'-dimethyl-5,5'-dioxo-18'-oxaspiro[oxolane-2,14'-pentacyclo[8.8.0.0^{1,17}.0^{2,7}.0^{11,15}]octadecan]-6'-ene-9'-carboxylate
• 7b-Eplerenone

• Inchi： 1S/C24H30O6/c1-21-7-4-14(25)10-13(21)11-15(20(27)28-3)19-16-5-8-23(9-6-18(26)30-23)22(16,2)12-17-24(19,21)29-17/h10,15-17,19H,4-9,11-12H2,1-3H3/t15-,16-,17?,19-,21-,22-,23+,24?/m0/s1
• InChI Key： JUKPWJGBANNWMW-UUSFQDKTSA-N
• SMILES： O1C2C[C@]3(C)[C@]4(CCC(=O)O4)CC[C@H]3[C@@H]3[C@@H](C(=O)OC)CC4=CC(CC[C@]4(C)C132)=O

Computed Properties

• Exact Mass: 414.20400
• Monoisotopic Mass: 414.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 256-258°C
• Boiling Point: 597.9±50.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 82.20000
• LogP: 3.12450
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

7b-Eplerenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer